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Compound of Interest

Compound Name:
Methyl-(5-methyl-isoxazol-3-YL)-

amine

Cat. No.: B1315126 Get Quote

An In-depth Technical Guide to 3-Amino-5-
methylisoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 3-Amino-5-methylisoxazole (CAS RN: 1072-67-9), a key heterocyclic amine

intermediate in the pharmaceutical and chemical industries. This document consolidates

available data to support research and development activities involving this compound.

Chemical Properties and Identifiers
3-Amino-5-methylisoxazole is a stable, crystalline solid at room temperature.[1][2] Its chemical

structure, featuring an isoxazole ring with an amino and a methyl group, makes it a versatile

building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 3-Amino-5-methylisoxazole
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Property Value Source

Molecular Formula C4H6N2O [2][3][4]

Molecular Weight 98.10 g/mol [3][4]

CAS Registry Number 1072-67-9 [3][4]

Appearance
White to brown or yellow

crystalline powder
[2][4]

Melting Point 59-61 °C [5]

Boiling Point 235.9 ± 20.0 °C at 760 mmHg [5]

Solubility
Soluble in water, alcohol, and

ether
[1][6]

InChIKey
FKPXGNGUVSHWQQ-

UHFFFAOYSA-N
[3]

SMILES CC1=CC(=NO1)N [3]

Table 2: Chemical Identifiers and Synonyms

Identifier Type Identifier

IUPAC Name 5-methyl-1,2-oxazol-3-amine

Synonyms

3-Amino-5-methyl-isoxazole, 5-Methyl-3-

isoxazolamine, 5-Methylisoxazol-3-amine, 5-

Methyl-3-aminoisoxazole

Synthesis and Experimental Protocols
The synthesis of 3-Amino-5-methylisoxazole can be achieved through various routes. A

common method involves the cyclization of a precursor molecule. Below is a detailed protocol

for a two-step synthesis.

Experimental Protocol: Synthesis of 3-Amino-5-methylisoxazole
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Step 1: Reaction of 3-hydroxybutanenitrile with hydroxylamine hydrochloride

In a suitable reaction vessel, combine hydroxylamine hydrochloride and potassium

carbonate in water.

Stir the mixture at room temperature for 20 minutes.

Add 3-hydroxybutanenitrile to the mixture.

Heat the reaction mixture to 60°C and maintain this temperature for 3 hours.

Step 2: Cyclization and Purification

After cooling to room temperature, add toluene to the reaction mixture to separate the

aqueous layer.

To the organic layer, add anhydrous iron(III) chloride.

Heat the mixture to reflux and separate the water formed during the reaction using a water

separator.

Once the theoretical amount of water is collected, cool the reaction mixture.

Adjust the pH to 1-2 by dropwise addition of concentrated hydrochloric acid and stir for 1

hour.

Separate and discard the organic layer.

Adjust the pH of the aqueous layer to 11-13 with 30% sodium hydroxide solution to

precipitate the product.

Filter the precipitate, and dry to obtain 3-amino-5-methylisoxazole as a light yellow crystalline

solid.[7]

Biological Significance and Applications
3-Amino-5-methylisoxazole is a compound of significant interest in medicinal chemistry. It

serves as a crucial intermediate in the synthesis of sulfonamide drugs, most notably
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sulfamethoxazole.[6][8][9] Furthermore, it is a known metabolite in the biodegradation of

sulfamethoxazole.[4] The isoxazole scaffold is associated with a wide range of pharmacological

activities, including anti-inflammatory and antimicrobial properties.[1]
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Caption: Logical relationship of 3-Amino-5-methylisoxazole.

Analytical Workflow
The characterization and quality control of 3-Amino-5-methylisoxazole and its derivatives are

crucial. A typical analytical workflow involves a combination of chromatographic and

spectroscopic techniques to confirm the identity, purity, and structure of the synthesized

compound.
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Caption: General experimental workflow for characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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